Cas no 23861-08-7 (1H-Benzimidazol-7-amine,2-(1H-pyrazol-1-yl)-)

• Product Name: 1H-Benzimidazol-7-amine,2-(1H-pyrazol-1-yl)-
• CAS No: 23861-08-7
• MF: C₁₀H₉N₅
• MW: 199.211960554123
• CID: 240246
• PubChem ID: 45078537
• Update Time: 2025-04-19

1H-Benzimidazol-7-amine,2-(1H-pyrazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazol-7-amine,2-(1H-pyrazol-1-yl)-
• Benzimidazole,4-amino-2-pyrazol-1-yl- (8CI)
• Benzimidazole,4-amino-2-pyrazol-1-yl-(8ci)
• 2-(1H-Pyrazol-1-yl)-1H-benzo[d]imidazol-4-amine
• 23861-08-7
• BENZIMIDAZOLE, 4-AMINO-2-PYRAZOL-1-YL- (8CI)

• Inchi： 1S/C10H9N5/c11-7-3-1-4-8-9(7)14-10(13-8)15-6-2-5-12-15/h1-6H,11H2,(H,13,14)
• InChI Key： QGVWNWLQBDHQFR-UHFFFAOYSA-N
• SMILES： N1C(=NC2C(=CC=CC1=2)N)N1C=CC=N1

Computed Properties

• Exact Mass: 199.08600
• Monoisotopic Mass: 199.086
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.5A^2
• XLogP3: 1.1

Experimental Properties

• PSA: 72.52000
• LogP: 1.91200